Cas no 1866882-22-5 (3-Formamido-4-methylheptanoic acid)

• Product Name: 3-Formamido-4-methylheptanoic acid
• CAS No: 1866882-22-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6022763
• PubChem ID: 165872050
• Update Time: 2025-06-08

3-Formamido-4-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-4-methylheptanoic acid
• EN300-1287122
• 1866882-22-5
• 3-Formamido-4-methylheptanoic acid

• Inchi： 1S/C9H17NO3/c1-3-4-7(2)8(10-6-11)5-9(12)13/h6-8H,3-5H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： WKBIDJUKMWDTDQ-UHFFFAOYSA-N
• SMILES： OC(CC(C(C)CCC)NC=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Formamido-4-methylheptanoic acid

Exploring 3-Formamido-4-methylheptanoic acid (CAS No. 1866882-22-5): Structure, Applications, and Research Insights

3-Formamido-4-methylheptanoic acid (CAS No. 1866882-22-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This branched-chain fatty acid derivative features a formamido group at the third carbon and a methyl substituent at the fourth position, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role as a precursor for peptide mimetics and bioactive molecule design, aligning with current trends in drug discovery and metabolic pathway modulation.

The compound's molecular formula C9H17NO3 and moderate polarity make it soluble in common organic solvents, facilitating its use in laboratory-scale reactions. Recent publications highlight its utility in stereoselective synthesis, where the chiral center at C-4 enables the construction of enantiomerically pure compounds—a critical requirement in modern pharmaceutical development. This aligns with growing industry demand for chiral building blocks, as evidenced by increased search queries for "asymmetric synthesis intermediates" and "pharmaceutical grade chiral compounds" across scientific databases.

From a mechanistic perspective, the formamido moiety in 3-Formamido-4-methylheptanoic acid serves as a protected amino group, allowing controlled deprotection during multi-step syntheses. This property makes it particularly valuable for developing prodrug formulations—a hot topic in drug delivery optimization research. Analytical techniques like HPLC and LC-MS are typically employed to verify its purity, with the methylheptanoic acid backbone providing distinctive chromatographic signatures for quality control.

In biochemical contexts, structural analogs of this compound have shown interesting interactions with enzyme active sites, particularly in fatty acid metabolism pathways. While not itself classified as bioactive, its molecular framework serves as a template for designing metabolic inhibitors—a research area generating substantial interest as evidenced by search trends for "enzyme-targeted therapeutics" and "small molecule modulators". The compound's lipophilic character also makes it relevant to studies of membrane permeability and blood-brain barrier penetration.

From a safety and handling standpoint, 3-Formamido-4-methylheptanoic acid requires standard laboratory precautions, with no special regulatory restrictions reported. Its thermal stability and compatibility with common reagents make it practical for diverse organic transformations, including amide coupling reactions and reductive aminations—processes frequently searched in conjunction with "peptide synthesis techniques" and "green chemistry approaches".

The commercial availability of CAS 1866882-22-5 through specialty chemical suppliers has increased in recent years, reflecting growing research applications. Pricing and purity data (typically ≥95% by HPLC analysis) are commonly requested parameters, along with storage conditions (generally recommended at 2-8°C under inert atmosphere). These practical considerations align with frequent search queries about "research chemical sourcing" and "compound stability guidelines" from synthetic chemists.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a scaffold for molecular probes—areas showing exponential growth in publication activity. The compound's balanced hydrophilic-lipophilic properties make it particularly interesting for structure-activity relationship studies in medicinal chemistry programs targeting protein-protein interactions, a frontier area receiving substantial research funding globally.